Cas no 73664-17-2 (N,N-diethyl-2-[(furan-2-ylmethyl)amino]-N-methyl-2-oxoethanaminium iodide)

N,N-diethyl-2-[(furan-2-ylmethyl)amino]-N-methyl-2-oxoethanaminium iodide structure
73664-17-2 structure
Product Name:N,N-diethyl-2-[(furan-2-ylmethyl)amino]-N-methyl-2-oxoethanaminium iodide
CAS No:73664-17-2
MF:C12H21IN2O2
MW:352.211815595627
CID:1762814
PubChem ID:52037
Update Time:2025-04-21

N,N-diethyl-2-[(furan-2-ylmethyl)amino]-N-methyl-2-oxoethanaminium iodide Chemical and Physical Properties

Names and Identifiers

    • N,N-diethyl-2-[(furan-2-ylmethyl)amino]-N-methyl-2-oxoethanaminium iodide
    • diethyl-[2-(furan-2-ylmethylamino)-2-oxoethyl]-methylazanium,iodide
    • (2-Furfurylcarbamoylmethyl)diethylmethylammonium iodide
    • 73664-17-2
    • AMMONIUM, (2-FURFURYLCARBAMOYLMETHYL)DIETHYLMETHYL-, IODIDE
    • Inchi: 1S/C12H20N2O2.HI/c1-4-14(3,5-2)10-12(15)13-9-11-7-6-8-16-11;/h6-8H,4-5,9-10H2,1-3H3;1H
    • InChI Key: LAPPWCIKLSXBPE-UHFFFAOYSA-N
    • SMILES: [I-].O=C(C[N+](C)(CC)CC)NCC1=CC=CO1

Computed Properties

  • Exact Mass: 352.06478g/mol
  • Monoisotopic Mass: 352.06478g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 227
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2Ų
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